Cas no 105957-86-6 (Benzenamine, 4-[1-methyl-1-[4-(1-methylethyl)phenyl]ethyl]-2-nitro-)
105957-86-6 structure
Product Name:Benzenamine, 4-[1-methyl-1-[4-(1-methylethyl)phenyl]ethyl]-2-nitro-
CAS No:105957-86-6
MF:C18H22N2O2
MW:298.379484653473
CID:1165539
Update Time:2024-07-26
Benzenamine, 4-[1-methyl-1-[4-(1-methylethyl)phenyl]ethyl]-2-nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-[1-methyl-1-[4-(1-methylethyl)phenyl]ethyl]-2-nitro-
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- Inchi: 1S/C18H22N2O2/c1-12(2)13-5-7-14(8-6-13)18(3,4)15-9-10-16(19)17(11-15)20(21)22/h5-12H,19H2,1-4H3
- InChI Key: NQNPXTYNPDHLCP-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(C(C)(C2=CC=C(C(C)C)C=C2)C)C=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 298.16826
Experimental Properties
- Density: 1.117±0.06 g/cm3(Predicted)
- Boiling Point: 429.2±33.0 °C(Predicted)
- PSA: 69.16
- pka: 0.27±0.25(Predicted)
Benzenamine, 4-[1-methyl-1-[4-(1-methylethyl)phenyl]ethyl]-2-nitro- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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